Cas no 1396710-39-6 (N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide)

• Product Name: N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide
• CAS No: 1396710-39-6
• MF: C₁₅H₁₃N₃O₃
• MW: 283.282023191452
• CID: 5473961
• Update Time: 2025-10-05

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-methyl-4-oxophthalazin-1-yl)methyl]furan-3-carboxamide
• N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide

• Inchi： 1S/C15H13N3O3/c1-18-15(20)12-5-3-2-4-11(12)13(17-18)8-16-14(19)10-6-7-21-9-10/h2-7,9H,8H2,1H3,(H,16,19)
• InChI Key： WWIGXRUHYDBZMF-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NCC2C3=C(C=CC=C3)C(=O)N(C)N=2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide

Comprehensive Overview of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide (CAS No. 1396710-39-6)

N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide, with the CAS number 1396710-39-6, is a specialized organic compound that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities. The integration of a furan-3-carboxamide moiety enhances its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural uniqueness, which may contribute to its efficacy in targeting specific enzymatic pathways.

The molecular structure of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide features a 3-methyl-4-oxo-3,4-dihydrophthalazine core, linked to a furan-3-carboxamide group via a methylene bridge. This arrangement is critical for its interactions with biological targets, making it a subject of study in medicinal chemistry and biomolecular engineering. The compound's CAS registry number 1396710-39-6 ensures its unambiguous identification in scientific literature and databases, facilitating global research collaboration.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized healthcare. N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide has emerged as a candidate for addressing unmet medical needs, particularly in areas like oncology and inflammatory diseases. Its mechanism of action, though still under investigation, is hypothesized to involve modulation of key signaling pathways, such as those mediated by kinases or G-protein-coupled receptors (GPCRs).

The synthesis of CAS 1396710-39-6 involves multi-step organic reactions, often starting from commercially available phthalazine precursors. Optimizing the yield and purity of this compound is a focal point for chemists, as impurities can significantly impact its biological activity. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize and validate the compound. These methods ensure compliance with stringent quality control standards required for preclinical studies.

From a commercial perspective, N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide is available through specialized chemical suppliers and research reagent providers. Its pricing and availability may vary depending on the scale of procurement and the level of purity required. Researchers often seek custom synthesis services to obtain derivatives or analogs of this compound for structure-activity relationship (SAR) studies. The growing interest in fragment-based drug design has further amplified the relevance of such tailored solutions.

The potential applications of 1396710-39-6 extend beyond therapeutics. It is also being explored in material science, particularly in the development of fluorescent probes and molecular sensors. The furan and phthalazine components of the molecule exhibit unique photophysical properties, making it suitable for bioimaging and diagnostic applications. This versatility underscores the compound's value in interdisciplinary research.

As the scientific community continues to unravel the full potential of N-[(3-methyl-4-oxo-3,4-dihydrophthalazin-1-yl)methyl]furan-3-carboxamide, collaborations between academia and industry are expected to accelerate its translation into practical solutions. Whether as a lead compound in drug development or a functional material, this molecule exemplifies the convergence of chemistry and biology in addressing contemporary challenges. Future studies will likely focus on optimizing its pharmacokinetic properties and expanding its utility across diverse fields.